Cas no 187589-36-2 (Piperazine-2-carbonitrile)

Piperazine-2-carbonitrile Properties

Names and Identifiers

• Piperazine-2-carbonitrile
• 2-CYANOPIPERAZINE
• 2-Piperazinecarbonitrile
• REF DUPL: 2-Cyanopiperazine
• 187589-36-2
• AKOS006312357
• SB45555
• BCP14180
• FXGJYEBAJZLAJX-UHFFFAOYSA-N
• SB45367
• FT-0771945
• DTXSID40431056
• A813159
• MFCD09878601
• AM803423
• FT-0648159
• EN300-97088
• SCHEMBL7071798
• Piperazine-2-carbonitrile ,98%
• DB-015951
• DB-061890
• DB-061977
• +Expand

• MDL： MFCD09263268
• InChIKey： FXGJYEBAJZLAJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H9N3/c6-3-5-4-7-1-2-8-5/h5,7-8H,1-2,4H2
• SMILES： C1CNC(C#N)CN1

Computed Properties

• Exact Mass: 111.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 111.079647300g/mol
• Heavy Atom Count: 8
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• LogP: -0.27102
• PSA: 47.85000
• Boiling Point: 272.0±35.0 ºC (760 Torr),
• Flash Point: 118.3±25.9 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),

Piperazine-2-carbonitrile Security Information

Piperazine-2-carbonitrile Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%